Cas no 1110923-64-2 (3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide
• CAS No: 1110923-64-2
• MF: C₁₇H₁₈Cl₂N₂O
• MW: 337.243622303009
• CID: 6377834
• PubChem ID: 34196344
• Update Time: 2025-08-05

3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide
• Z91196462
• 1110923-64-2
• EN300-26589482
• AKOS034694678

• Inchi： 1S/C17H18Cl2N2O/c1-11-5-6-13(12(2)10-11)4-3-9-20-17(22)16-14(18)7-8-15(19)21-16/h5-8,10H,3-4,9H2,1-2H3,(H,20,22)
• InChI Key： LEPMIJGKQOHVDM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCCCC1C=CC(C)=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 336.0796186g/mol
• Monoisotopic Mass: 336.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 42Ų

Additional information on 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide

Introduction to 3,6-Dichloro-N-[3-(2,4-Dimethylphenyl)propyl]pyridine-2-carboxamide (CAS No. 1110923-64-2)

3,6-Dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide, with the CAS number 1110923-64-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including dichloro substitution on the pyridine ring and a substituted propyl chain. The compound's potential applications in various therapeutic areas have been the subject of numerous studies, highlighting its promising properties and biological activities.

The molecular structure of 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide consists of a pyridine ring with two chlorine atoms at the 3 and 6 positions. The amide group is attached to the 2-position of the pyridine ring, and the substituent on the nitrogen atom is a propyl chain that is further substituted with a 2,4-dimethylphenyl group. This intricate structure contributes to the compound's stability and its ability to interact with specific biological targets.

In recent years, there has been a growing interest in the development of new drugs that target specific receptors or enzymes involved in various diseases. 3,6-Dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide has shown promising results in this regard. Studies have demonstrated its potential as an inhibitor of certain enzymes and receptors, making it a valuable candidate for further investigation in drug discovery and development.

One of the key areas where 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide has shown significant promise is in the treatment of neurodegenerative diseases. Research has indicated that this compound can modulate specific neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these systems without causing significant side effects is a crucial factor in its potential clinical application.

Beyond neurodegenerative diseases, 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide has also been explored for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have shown that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in various models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide have also been extensively studied. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant toxicity or adverse reactions.

In addition to its therapeutic potential, 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide has also been investigated for its use as a research tool. Its ability to selectively interact with specific biological targets makes it a valuable tool for studying various physiological processes and disease mechanisms. Researchers can use this compound to gain insights into the roles of specific receptors or enzymes in different biological pathways.

The synthesis of 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide involves several well-established chemical reactions. The process typically starts with the preparation of the substituted propylamine derivative, which is then coupled with a dichloropyridine carboxylic acid chloride to form the final product. The synthesis can be optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale research and larger-scale production.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While clinical trials for 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide are still ongoing, preliminary results have been encouraging. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels and has shown promising pharmacodynamic effects. Further clinical trials are planned to evaluate its efficacy in treating specific diseases.

The future prospects for 3,6-dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in both research and clinical settings.

In conclusion, 3,6-Dichloro-N-[3-(2,4-dimethylphenyl)propyl]pyridine-2-carboxamide (CAS No. 1110923-64-2) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent or research tool.